![molecular formula C16H14F3NO4S B6412055 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% CAS No. 1261981-38-7](/img/structure/B6412055.png)
3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid (3-DMS-5-TFMB) is an organic compound belonging to the family of benzoic acids. It is a colorless solid that is soluble in water and other organic solvents. 3-DMS-5-TFMB is a versatile molecule that has numerous applications in scientific research, including as a synthetic intermediate, a biochemical reagent, and a drug target.
Scientific Research Applications
3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% has a wide range of applications in scientific research. It is used as a synthetic intermediate for the synthesis of other compounds, such as aminoglycosides and nucleoside analogues. It is also used as a biochemical reagent for the detection of various enzymes and proteins. In addition, 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% is used as a drug target for the development of new drugs and therapeutic agents.
Mechanism of Action
The mechanism of action of 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% is not yet fully understood. However, it is believed to interact with proteins and enzymes via hydrogen bonding and hydrophobic interactions. Additionally, 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% may act as a reversible inhibitor of certain enzymes, such as proteases and phosphatases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% are still being studied. However, it has been found to have an inhibitory effect on the activity of certain enzymes and proteins, including proteases and phosphatases. Additionally, 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% has been shown to have anti-inflammatory and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
The main advantage of 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% is its versatility. It is a relatively simple and efficient compound to synthesize, and it has a wide range of applications in scientific research. Additionally, 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% is relatively stable and does not degrade easily. However, it is important to note that 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% is toxic and should be handled with care.
Future Directions
The potential of 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% is still being explored. Future research should focus on further elucidating the mechanism of action of this compound, as well as its biochemical and physiological effects. Additionally, further studies should be conducted to investigate the potential of 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% as a drug target for the development of new drugs and therapeutic agents. Finally, research should be conducted to explore the potential of 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% as a synthetic intermediate for the synthesis of other compounds.
Synthesis Methods
3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% can be synthesized via a two-step procedure. The first step involves the reaction of 2-N,N-dimethylsulfamoylphenol with trifluoromethylbenzoyl chloride in the presence of a base, such as sodium carbonate, to form the corresponding ester. The second step involves the hydrolysis of the ester to yield 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95%. This method is relatively simple and efficient, and it can be used to synthesize 3-(2-N,N-Dimethylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% in high yields.
properties
IUPAC Name |
3-[2-(dimethylsulfamoyl)phenyl]-5-(trifluoromethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3NO4S/c1-20(2)25(23,24)14-6-4-3-5-13(14)10-7-11(15(21)22)9-12(8-10)16(17,18)19/h3-9H,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIACXZUWVRSWRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC=C1C2=CC(=CC(=C2)C(F)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.